Cas no 64936-62-5 (Octadecanoic acid, 9,10-dibromo-, 9,10-dibromooctadecyl ester)

• Product Name: Octadecanoic acid, 9,10-dibromo-, 9,10-dibromooctadecyl ester
• CAS No: 64936-62-5
• MF: C₃₆H₆₈Br₄O₂
• MW: 852.539929389954
• CID: 389428
• PubChem ID: 71371095
• Update Time: 2025-04-19

Octadecanoic acid, 9,10-dibromo-, 9,10-dibromooctadecyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 9,10-dibromo-, 9,10-dibromooctadecyl ester
• 9,10-dibromooctadecyl 9,10-dibromooctadecanoate
• 64936-62-5
• DTXSID10794049

• Inchi： 1S/C36H68Br4O2/c1-3-5-7-9-14-20-26-32(37)34(39)28-22-16-11-12-19-25-31-42-36(41)30-24-18-13-17-23-29-35(40)33(38)27-21-15-10-8-6-4-2/h32-35H,3-31H2,1-2H3
• InChI Key： UPHQMKLIHWBHSU-UHFFFAOYSA-N
• SMILES： BrC(C(CCCCCCCC)Br)CCCCCCCCOC(CCCCCCCC(C(CCCCCCCC)Br)Br)=O

Computed Properties

• Exact Mass: 852.19118g/mol
• Monoisotopic Mass: 848.19528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 34
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17
• Topological Polar Surface Area: 26.3Ų